Cas no 1935341-26-6 (4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine
• CAS No: 1935341-26-6
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 5893590
• PubChem ID: 126999305
• Update Time: 2025-06-08

4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-chloro-1-(1,2-dimethylpropyl)-
• 4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine
• 1935341-26-6
• EN300-1111048

• Inchi： 1S/C8H14ClN3/c1-5(2)6(3)12-4-7(9)8(10)11-12/h4-6H,1-3H3,(H2,10,11)
• InChI Key： AJPXZXMPSRQWEH-UHFFFAOYSA-N
• SMILES： N1(C(C)C(C)C)C=C(Cl)C(N)=N1

Computed Properties

• Exact Mass: 187.0876252g/mol
• Monoisotopic Mass: 187.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 278.4±20.0 °C(Predicted)
• pka: 2.04±0.11(Predicted)

Additional information on 4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine

Introduction to 4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine (CAS No. 1935341-26-6)

4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine, identified by its Chemical Abstracts Service (CAS) number 1935341-26-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine consists of a pyrazole core substituted with a chloro group at the 4-position and an isobutyl chain linked to the 1-position. This unique arrangement imparts distinct chemical properties that make it a versatile intermediate in synthetic chemistry. The presence of the chloro group enhances reactivity, allowing for further functionalization, while the isobutyl side chain contributes to lipophilicity, which is often crucial for drug bioavailability.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles are known for their role as pharmacophores in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The specific modification of 4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine makes it a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. Researchers have been exploring its utility in developing novel molecules that can interact with biological targets more effectively. For instance, studies have shown that pyrazole derivatives can modulate enzyme activity and receptor binding, which are key mechanisms in many diseases. The structural features of 4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine make it an attractive starting point for such investigations.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine for potential therapeutic applications. Molecular docking simulations and virtual screening have identified several hits that show promise in preclinical studies. These computational approaches have significantly reduced the time and cost associated with drug discovery, allowing researchers to focus on the most promising candidates.

The synthesis of 4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amines involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step at the 4-position of the pyrazole ring is particularly critical, as it determines the reactivity of the compound for subsequent modifications. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, have been employed to achieve high yields and purity.

In addition to its synthetic significance, 4-chloro-1-(3-methylbutan-y)-2H-pyrazol-amines has shown promise in preclinical models as a potential therapeutic agent. Initial studies have indicated that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry continues to invest heavily in the development of novel heterocyclic compounds due to their diverse biological activities. 4-chloro-octahydroquinazolinamides are among the most studied derivatives, with several candidates advancing into clinical trials. The structural motifs present in these compounds have been shown to enhance binding affinity and selectivity towards target proteins.

Future directions in the study of 4-chloro-octahydroquinazolinamides include exploring their interactions with biological targets at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being used to determine the three-dimensional structures of these complexes. This information will be crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The role of computational tools in drug discovery cannot be overstated. Software platforms that predict molecular properties and simulate drug-target interactions have become indispensable in modern pharmaceutical research. These tools help researchers prioritize compounds like 4-chloro-octahydroquinazolinamides based on their potential therapeutic value before investing resources in experimental validation.

Environmental considerations are also increasingly important in pharmaceutical development. Green chemistry principles are being applied to optimize synthetic routes for compounds like 4-chloro-octahydroquinazolinamides, aiming to reduce waste and energy consumption without compromising yield or purity. Such efforts align with global initiatives to promote sustainable practices in the chemical industry.

The regulatory landscape for new drug approvals continues to evolve, with agencies like the U.S. Food and Drug Administration (FDA) implementing stricter guidelines for safety and efficacy. This has driven innovation in drug development methodologies, including the use of advanced analytical techniques to assess compound purity and stability.

In conclusion,4-chloro-octahydroquinazolinamides represent a fascinating class of compounds with significant potential in pharmaceutical applications. Their unique structural features make them valuable tools for both synthetic chemistry and drug discovery efforts aimed at addressing unmet medical needs worldwide.